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molecular formula C13H15N3O2S B8581379 5-(4-(Isopropylsulfonyl)phenyl)pyrazin-2-amine

5-(4-(Isopropylsulfonyl)phenyl)pyrazin-2-amine

Cat. No. B8581379
M. Wt: 277.34 g/mol
InChI Key: RNUISLDYSLQKFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08841337B2

Procedure details

NBS (1.926 g, 10.82 mmol) was added to a solution of 5-(4-isopropylsulfonylphenyl)pyrazin-2-amine (3 g, 10.82 mmol) in DMF at ambient temperature. The reaction mixture was stirred at ambient temperature for 30 min and then added to a rapidly stirring water (50 ml). The precipitate was filtered off and dried in vacuo. The solid obtained was slurried in EtOAc, filtered off and dried in vacuo to provide 3-bromo-5-(4-(isopropylsulfonyl)phenyl)pyrazin-2-amine used which was as such without further purification (8 g, 62%). 1H NMR (400.0 MHz, DMSO-d6) δ 8.80 (s, 1H), 8.2 (d, 2H), 7.90 (d, 2H), 7.2 (s, 2H), 3.4-3.5 (m, 1H), 1.20 (d, 6H); LC/MS m/z 358.0 [M+H]+.
Name
NBS
Quantity
1.926 g
Type
reactant
Reaction Step One
Name
5-(4-isopropylsulfonylphenyl)pyrazin-2-amine
Quantity
3 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3-bromo-5-(4-(isopropylsulfonyl)phenyl)pyrazin-2-amine

Identifiers

REACTION_CXSMILES
C1C(=O)N([Br:8])C(=O)C1.[CH:9]([S:12]([C:15]1[CH:20]=[CH:19][C:18]([C:21]2[N:22]=[CH:23][C:24]([NH2:27])=[N:25][CH:26]=2)=[CH:17][CH:16]=1)(=[O:14])=[O:13])([CH3:11])[CH3:10].O>CN(C=O)C.CCOC(C)=O>[Br:8][C:23]1[C:24]([NH2:27])=[N:25][CH:26]=[C:21]([C:18]2[CH:19]=[CH:20][C:15]([S:12]([CH:9]([CH3:11])[CH3:10])(=[O:13])=[O:14])=[CH:16][CH:17]=2)[N:22]=1

Inputs

Step One
Name
NBS
Quantity
1.926 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Name
5-(4-isopropylsulfonylphenyl)pyrazin-2-amine
Quantity
3 g
Type
reactant
Smiles
C(C)(C)S(=O)(=O)C1=CC=C(C=C1)C=1N=CC(=NC1)N
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
water
Quantity
50 mL
Type
reactant
Smiles
O
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at ambient temperature for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The precipitate was filtered off
CUSTOM
Type
CUSTOM
Details
dried in vacuo
CUSTOM
Type
CUSTOM
Details
The solid obtained
FILTRATION
Type
FILTRATION
Details
filtered off
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
Name
3-bromo-5-(4-(isopropylsulfonyl)phenyl)pyrazin-2-amine
Type
product
Smiles
BrC=1C(=NC=C(N1)C1=CC=C(C=C1)S(=O)(=O)C(C)C)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.